Cas no 1537795-51-9 (3-(1H-pyrazol-1-yl)propane-1-thiol)

• Product Name: 3-(1H-pyrazol-1-yl)propane-1-thiol
• CAS No: 1537795-51-9
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 6110172
• PubChem ID: 80014541
• Update Time: 2025-06-29

3-(1H-pyrazol-1-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-1-yl)propane-1-thiol
• 1537795-51-9
• AKOS018574546
• EN300-1243762

• Inchi： 1S/C6H10N2S/c9-6-2-5-8-4-1-3-7-8/h1,3-4,9H,2,5-6H2
• InChI Key： YWMPBUXDFOMTSY-UHFFFAOYSA-N
• SMILES： SCCCN1C=CC=N1

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 18.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1H-pyrazol-1-yl)propane-1-thiol

3-(1H-Pyrazol-1-yl)Propane-1-thiol: A Comprehensive Overview

3-(1H-Pyrazol-1-yl)Propane-1-thiol (CAS No. 1537795-51-9) is a versatile organic compound that has garnered significant attention in the fields of materials science, drug discovery, and chemical synthesis. This compound is characterized by its unique molecular structure, which combines a pyrazole ring with a thiol group, making it a valuable building block for various applications. The pyrazole moiety is known for its aromaticity and ability to participate in hydrogen bonding, while the thiol group introduces nucleophilic properties and the potential for coordinating with metal ions. These features make 3-(1H-pyrazol-1-yl)propane-1-thiol a promising candidate for use in advanced materials, sensors, and therapeutic agents.

Recent studies have highlighted the importance of 3-(1H-pyrazol-1-yl)propane-1-thiol in the development of novel materials. For instance, researchers have explored its role as a precursor for synthesizing conductive polymers and metalloorganic frameworks (MOFs). The compound's ability to form stable coordination bonds with transition metals has been leveraged to create highly porous MOFs with applications in gas storage and catalysis. Additionally, its thiol group enables the formation of disulfide linkages, which are crucial for constructing robust polymer networks. These advancements underscore the compound's potential in creating next-generation materials with tailored properties.

In the realm of drug discovery, 3-(1H-pyrazol-1-yl)propane-1-thiol has shown promise as an intermediate in the synthesis of bioactive molecules. Its pyrazole ring is a common structural motif in many pharmacologically active compounds, including antifungal and anticancer agents. Recent research has focused on modifying the compound's structure to enhance its bioavailability and selectivity. For example, scientists have developed derivatives of 3-(1H-pyrazol-1-yl)propane-1-thiol that exhibit improved solubility and reduced toxicity, making them more suitable for therapeutic applications.

The synthesis of 3-(1H-pyrazol-1-yl)propane-1-thiol typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these reactions to achieve high yields and purity levels. For instance, recent studies have demonstrated the use of microwave-assisted synthesis to accelerate the formation of the pyrazole ring while maintaining control over the product's stereochemistry. Such advancements not only enhance the efficiency of production but also pave the way for large-scale manufacturing of this compound.

Another area where 3-(1H-pyrazol-1-yl)propane-1-thiol has made an impact is in analytical chemistry. Its thiol group enables it to act as a ligand in surface-enhanced Raman spectroscopy (SERS), a technique used for detecting trace amounts of analytes. By functionalizing gold nanoparticles with this compound, researchers have developed highly sensitive sensors capable of detecting heavy metals and organic pollutants in environmental samples. This application highlights the compound's versatility and its potential role in environmental monitoring technologies.

Despite its numerous advantages, the use of 3-(1H-pyrazol-1-ylium propane thioate) requires careful consideration of safety protocols due to its chemical reactivity. Handling this compound should be done under controlled conditions to minimize exposure risks. Recent toxicological studies have provided insights into its potential health effects, emphasizing the importance of proper handling and disposal procedures.

In conclusion, 3-(1H-Pyrazolium Propanethioate) (CAS No. 1537795509) stands as a testament to the ingenuity of modern chemistry. Its unique structure and functional groups make it a valuable tool in various scientific disciplines, from materials science to pharmacology. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing technology and improving human health.